Cas no 847063-72-3 (3-PYRIDINEPROPANOIC ACID, 5-BROMO-6-(CYCLOPENTYLMETHOXY)-, ETHYL ESTER)

• Product Name: 3-PYRIDINEPROPANOIC ACID, 5-BROMO-6-(CYCLOPENTYLMETHOXY)-, ETHYL ESTER
• CAS No: 847063-72-3
• MF: C₁₆H₂₂BrNO₃
• MW: 356.254784107208
• CID: 3300189
• PubChem ID: 68743707
• Update Time: 2025-04-21

3-PYRIDINEPROPANOIC ACID, 5-BROMO-6-(CYCLOPENTYLMETHOXY)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINEPROPANOIC ACID, 5-BROMO-6-(CYCLOPENTYLMETHOXY)-, ETHYL ESTER
• ethyl 3-(3-bromo-2-cyclopentylmethyloxypyridin-5-yl)propionate
• Ethyl 3-(5-bromo-6-(cyclopentylmethoxy)pyridin-3-yl)propanoate
• VBADYHQXDAHUGM-UHFFFAOYSA-N
• 847063-72-3
• DB-171165
• SCHEMBL3685248

• Inchi： 1S/C16H22BrNO3/c1-2-20-15(19)8-7-13-9-14(17)16(18-10-13)21-11-12-5-3-4-6-12/h9-10,12H,2-8,11H2,1H3
• InChI Key： VBADYHQXDAHUGM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1OCC1CCCC1)CCC(=O)OCC

Computed Properties

• Exact Mass: 355.07831Da
• Monoisotopic Mass: 355.07831Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 48.4Ų